molecular formula C11H15ClO3S B8391512 4-Tert-butyl-2-methoxybenzene-1-sulfonyl chloride CAS No. 852951-50-9

4-Tert-butyl-2-methoxybenzene-1-sulfonyl chloride

Cat. No.: B8391512
CAS No.: 852951-50-9
M. Wt: 262.75 g/mol
InChI Key: VFLYKHCIOISXEC-UHFFFAOYSA-N
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Description

4-Tert-butyl-2-methoxybenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C11H15ClO3S and its molecular weight is 262.75 g/mol. The purity is usually 95%.
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Properties

CAS No.

852951-50-9

Molecular Formula

C11H15ClO3S

Molecular Weight

262.75 g/mol

IUPAC Name

4-tert-butyl-2-methoxybenzenesulfonyl chloride

InChI

InChI=1S/C11H15ClO3S/c1-11(2,3)8-5-6-10(16(12,13)14)9(7-8)15-4/h5-7H,1-4H3

InChI Key

VFLYKHCIOISXEC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=C(C=C1)S(=O)(=O)Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To cooled (0° C.) solution of 30 (12.0 g; 49.12 mmol) in dichloroethane (200 mL) was added phosphorus pentachloride (20.5 g; 98.24 mmol) slowly and portion-wise. After addition was complete, the reaction was heated at reflux overnight, cooled to room temperature, and then concentrated under reduced pressure. The resulting crude residue was purified by automated silica gel column chromatography (Biotage®) eluting with ethyl acetate/hexanes (0 to 50% v/v over 400 mL gradient elution) to give the title product as a dark solid (8.45 g; 65% yield).
Name
30
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
20.5 g
Type
reactant
Reaction Step Two
Yield
65%

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